N-(3,3-diphenylpropyl)-2-(1H-1,2,4-triazol-1-yl)acetamide

• IUPAC Name: N-(3,3-diphenylpropyl)-2-(1,2,4-triazol-1-yl)acetamide
• InChI: InChI=1S/C19H20N4O/c24-19(13-23-15-20-14-22-23)21-12-11-18(16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-10,14-15,18H,11-13H2,(H,21,24)
• InChI Key: FSIZSAIRFQEDIM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CCNC(=O)CN2C=NC=N2)C3=CC=CC=C3
• Molecular Formula: C19H20N4O
• DSSTOX Substance ID: DTXSID101330843
• Molecular Weight: 320.4 g/mol
• Solubility: 46.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 866142-73-6

Description

N-(3,3-diphenylpropyl)-2-(1H-1,2,4-triazol-1-yl)acetamide, also known as DPA-TA, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is a member of the triazole family of compounds, which have been shown to have a wide range of biological activities. In

Scientific Research Applications

Green Ultrasound Synthesis and Antibacterial Evaluation

The use of ultrasound irradiation has been shown to facilitate the efficient synthesis of 1,2,3-triazoles, demonstrating significant reductions in reaction times and higher yields compared to conventional methods. These 1,2,3-triazoles exhibit promising antimicrobial activities, suggesting their potential use in developing new antibacterial agents (Rezki, 2016).

Click Chemistry in Drug Discovery

Click chemistry, particularly the copper-catalyzed triazole formation, plays a pivotal role in drug discovery. This approach is valued for its reliability and specificity, with triazole products showing significant biological activity due to their ability to interact with biological targets (Kolb & Sharpless, 2003).

Corrosion Inhibition

Triazole derivatives have been synthesized and evaluated as corrosion inhibitors, showing effectiveness in preventing steel corrosion in acidic mediums. This application is crucial for materials science, indicating the potential of triazole compounds in industrial corrosion protection (Yıldırım & Cetin, 2008).

Antitumor Activity

The synthesis of benzothiazole derivatives bearing different heterocyclic rings, including triazoles, has been explored. Some of these compounds have shown considerable anticancer activity against various cancer cell lines, highlighting the therapeutic potential of triazole-containing molecules in oncology (Yurttaş, Tay, & Demirayak, 2015).

Cholinesterase Inhibition for Alzheimer's Disease

New synthetic 1,2,4-triazole derivatives have been developed and tested for their inhibitory potential against enzymes linked to Alzheimer's disease. Some compounds showed potent inhibitory activities, offering a basis for the development of new treatments for neurodegenerative disorders (Riaz et al., 2020).